Cas no 941921-18-2 (N-cyclopentyl-2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoacetamide)

• Product Name: N-cyclopentyl-2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoacetamide
• CAS No: 941921-18-2
• MF: C₁₇H₂₂FN₃O₂
• MW: 319.37388753891
• CID: 5500694
• Update Time: 2025-10-31

N-cyclopentyl-2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoacetamide
• N-cyclopentyl-2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoacetamide

• Inchi： 1S/C17H22FN3O2/c18-13-5-7-15(8-6-13)20-9-11-21(12-10-20)17(23)16(22)19-14-3-1-2-4-14/h5-8,14H,1-4,9-12H2,(H,19,22)
• InChI Key： HRYLNXDPYGSPAP-UHFFFAOYSA-N
• SMILES： C(NC1CCCC1)(=O)C(N1CCN(C2=CC=C(F)C=C2)CC1)=O

Additional information on N-cyclopentyl-2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoacetamide

Introduction to N-cyclopentyl-2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoacetamide (CAS No. 941921-18-2)

N-cyclopentyl-2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoacetamide, with the CAS number 941921-18-2, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound belongs to the class of piperazine derivatives, which are well-known for their role in various therapeutic applications. The presence of a cyclopentyl group and a fluorophenyl moiety in its structure suggests that it may exhibit distinct pharmacological properties compared to other piperazine-based compounds.

The molecular structure of N-cyclopentyl-2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoacetamide consists of several key functional groups that contribute to its reactivity and potential biological effects. The cyclopentyl group provides a rigid, three-dimensional framework that can influence the compound's binding affinity to biological targets. Additionally, the 4-fluorophenyl substituent introduces a fluorine atom, which is known to enhance metabolic stability and binding interactions in many drug molecules. The amide functionality, located at the 1-position of the piperazine ring, further contributes to the compound's potential as a pharmacological agent.

In recent years, there has been growing interest in developing novel piperazine derivatives for their potential applications in treating various neurological and psychiatric disorders. Piperazine compounds are known for their ability to modulate neurotransmitter systems, particularly those involving dopamine, serotonin, and norepinephrine. The specific arrangement of atoms in N-cyclopentyl-2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoacetamide may enable it to interact with these neurotransmitter systems in a unique way, potentially leading to new therapeutic strategies.

One of the most promising areas of research involving this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The structural features of N-cyclopentyl-2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoacetamide make it a versatile building block for drug discovery efforts. Researchers have been exploring its use in creating novel molecules that could target specific diseases more effectively than existing treatments. The fluorine atom in the 4-fluorophenyl group is particularly valuable, as it can improve the compound's bioavailability and pharmacokinetic properties.

Recent studies have also highlighted the importance of fluorinated aromatic rings in enhancing the efficacy of drug candidates. The 4-fluorophenyl moiety in N-cyclopentyl-2-4-(4-fluorophenyl)piperazin-1-yl-2-oxoacetamide is likely responsible for many of its unique properties, including increased metabolic stability and improved binding affinity to biological targets. These characteristics make it an attractive candidate for further development in pharmaceutical research.

The synthesis of N-cyclopentyl-2-4-(4-fluorophenyl)piperazin-1-yl-2-oxyoacetamide involves several sophisticated chemical reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 4-fluorobenzaldehyde and cyclopentanone, which are then coupled using various coupling techniques like Buchwald-Hartwig coupling or Ullmann coupling. The introduction of the piperazine ring is achieved through nucleophilic substitution reactions, where appropriate reagents are used to functionalize the nitrogen atoms of the piperazine core.

The final step involves forming the amide bond between the piperazine derivative and acetoacetamide under controlled conditions. This step is critical as it determines the overall yield and purity of the final product. Researchers have been working on optimizing these synthetic routes to improve efficiency and reduce byproduct formation. Advances in catalytic methods and green chemistry principles have also contributed to making the synthesis more sustainable and environmentally friendly.

In terms of biological activity, N-cyclopentyl - - (CAS No. 941921 - 18 - 2) has shown promise in preclinical studies as a potential therapeutic agent. Initial experiments have indicated that it may have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, its interaction with dopamine receptors suggests that it could be useful in managing symptoms associated with dopamine-related disorders.

The compound's ability to cross the blood-brain barrier is another important consideration for its potential therapeutic applications. Studies have shown that certain piperazine derivatives can effectively penetrate this barrier, allowing them to exert their effects within the central nervous system. This property makes N-cyclopentyl - -- (CAS No.) an attractive option for developing treatments for central nervous system disorders.

Furthermore, research has also explored its potential role in treating psychiatric disorders such as schizophrenia and depression. Piperazine compounds are known to modulate neurotransmitter activity, which could help alleviate symptoms associated with these conditions. The unique structure of N-cyclopentyl - -- (CAS No.) may provide a new avenue for developing more effective medications with fewer side effects than current treatments.

The safety profile of this compound is still under investigation, but preliminary studies suggest that it may be well-tolerated at therapeutic doses. However, further research is needed to fully understand its potential risks and benefits before it can be considered for clinical use. Long-term studies will be essential to assess any cumulative effects and ensure that it does not cause adverse reactions over extended periods.

In conclusion, N-cyclopentyl - -- (CAS No.) represents an exciting development in pharmaceutical research due to its unique chemical structure and potential biological activities. Its synthesis involves complex chemical reactions that require careful optimization, but recent advances in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Preliminary studies have shown promising results regarding its potential as a therapeutic agent for various neurological and psychiatric disorders.